Cas no 1086385-96-7 (2-Cyclopenten-1-ol,4-(4-amino-1H-pyrazolo[3,4-d]pyrimidin-1-yl)-)

• Product Name: 2-Cyclopenten-1-ol,4-(4-amino-1H-pyrazolo[3,4-d]pyrimidin-1-yl)-
• CAS No: 1086385-96-7
• MF: C₁₀H₁₁N₅O
• MW: 217.227240800858
• CID: 97822
• Update Time: 2024-01-24

2-Cyclopenten-1-ol,4-(4-amino-1H-pyrazolo[3,4-d]pyrimidin-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopenten-1-ol,4-(4-amino-1H-pyrazolo[3,4-d]pyrimidin-1-yl)-
• 2-Cyclopenten-1-ol, 4-(4-amino-1H-pyrazolo[3,4-d]pyrimidin-1-yl)-

• Inchi： 1S/C10H11N5O/c11-9-8-4-14-15(10(8)13-5-12-9)6-1-2-7(16)3-6/h1-2,4-7,16H,3H2,(H2,11,12,13)
• InChI Key： FXNPXDQZWDZUDN-UHFFFAOYSA-N
• SMILES： C1(O)CC(N2C3C(C=N2)=C(N)N=CN=3)C=C1

Computed Properties

• Exact Mass: 217.09653
• Monoisotopic Mass: 217.096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.8A^2

Experimental Properties

• Density: 1.70±0.1 g/cm3(Predicted)
• Boiling Point: 494.3±45.0 °C(Predicted)
• PSA: 89.85
• pka: 14.11±0.40(Predicted)